IAB15

• Molecular Formula: C15H14F3NO2
• Molecular Weight: 297.27 g/mol
• InChI: InChI=1S/C15H14F3NO2/c1-9-5-12(8-13(20)6-9)19-14(21)10-3-2-4-11(7-10)15(16,17)18/h2-4,7-9H,5-6H2,1H3,(H,19,21)
• InChIKey: VRHFJCNAIWFYLN-UHFFFAOYSA-N

IAB15: T-Type Calcium Channel Blocker for Epilepsy Research

IAB15 is a synthetic, small-molecule meta-trifluoromethyl N‑benzamide enaminone that functions as a potent inhibitor of T‑type voltage‑gated calcium channels (VGCCs) [1]. The compound belongs to a focused library of fluorinated enaminone derivatives developed for anticonvulsant applications, specifically targeting drug‑resistant epilepsy [1]. IAB15 is one of two meta‑trifluoromethyl N‑benzamide enaminone lead analogs identified through whole‑cell voltage‑clamp electrophysiology that produce significant inhibition of T‑type Ca²⁺ currents, with a molecular formula of C₁₅H₁₄F₃NO₂, a molecular weight of 297.27 g/mol, and CAS number 2987139‑91‑1 .

• [1] Amaye IJ, Heinbockel T, Woods J, Wang Z, Martin-Caraballo M, et al. Evaluation of potential anticonvulsant fluorinated N-benzamide enaminones as T-type Ca2+ channel blockers. Bioorg Med Chem. 2022 Jul 1;65:116766. View Source

Why IAB15 Cannot Be Substituted

T‑type calcium channel blockers are not functionally interchangeable because individual compounds within the fluorinated N‑benzamide enaminone class exhibit divergent subunit selectivity profiles and distinct gating modulation mechanisms [1]. The 2022 Amaye et al. study demonstrated that meta‑trifluoromethyl N‑benzamide enaminone lead analogs (including IAB15) alter Cav3.2 and Cav3.3 channel behaviour through fundamentally different molecular interactions: Cav3.2 inhibition occurs via altered steady‑state inactivation and prolonged recovery time without affecting gating kinetics, whereas Cav3.3 inhibition involves reduced activation and inactivation time constants—indicating subunit‑specific pharmacodynamics that cannot be assumed for other T‑type calcium channel blockers or even for structurally similar enaminone analogs [1]. Consequently, substituting IAB15 with an alternative T‑type calcium channel blocker carries a high risk of obtaining a qualitatively different electrophysiological profile, which would compromise experimental reproducibility and mechanistic interpretation in seizure‑related studies.

• [1] Amaye IJ, Heinbockel T, Woods J, Wang Z, Martin-Caraballo M, et al. Evaluation of potential anticonvulsant fluorinated N-benzamide enaminones as T-type Ca2+ channel blockers. Bioorg Med Chem. 2022 Jul 1;65:116766. View Source

IAB15 Evidence vs. Other T-Type Blockers

T-Type Current Reduction in ND7/23 Cells

IAB15 at 50 µM produces a significant reduction in the current density generated by T‑type Ca²⁺ channel activation in differentiated ND7/23 cells, in contrast to earlier fluorinated N‑benzamide enaminone analogs (GSA 62, TTA 35, WWB 67) which showed no effect on T‑type calcium currents in the same cell line at the identical concentration [1][2]. This establishes that the meta‑trifluoromethyl substitution pattern present in IAB15 confers T‑type calcium channel inhibitory activity that is absent in the earlier generation of enaminones.

Evidence Dimension	T-type Ca²⁺ current density reduction
Target Compound Data	Significant reduction in T-type Ca²⁺ current density at 50 µM (differentiated ND7/23 cells)
Comparator Or Baseline	GSA 62, TTA 35, WWB 67 (50 µM): no effect on T‑type calcium currents in ND7/23 cells
Quantified Difference	Qualitative difference: significant inhibition vs. no detectable effect
Conditions	Whole-cell patch-clamp recordings in differentiated ND7/23 cells; compound concentration 50 µM

Why This Matters

This demonstrates that IAB15 is among the first enaminone analogs in this chemical series to achieve functional T‑type calcium channel blockade, making it a critical tool for probing T‑type VGCC pharmacology in seizure models.

• [1] Amaye IJ, Heinbockel T, Woods J, Wang Z, Martin-Caraballo M, et al. Evaluation of potential anticonvulsant fluorinated N-benzamide enaminones as T-type Ca2+ channel blockers. Bioorg Med Chem. 2022 Jul 1;65:116766. View Source
• [2] Amaye IJ, Heinbockel T, Woods J, Wang Z, Martin-Caraballo M. 6 Hz Active Anticonvulsant Fluorinated N-Benzamide Enaminones and Their Inhibitory Neuronal Activity. Int J Environ Res Public Health. 2018;15(8):1784. View Source

Sodium Channel Sparing

Whole‑cell voltage‑clamp recordings demonstrated that the meta‑trifluoromethyl N‑benzamide enaminone lead analogs (the group that includes IAB15) have no effect on voltage‑activated Na⁺ channels, whereas earlier fluorinated N‑benzamide enaminone analogs (GSA 62, TTA 35, WWB 67) significantly reduced whole‑cell sodium current amplitude in ND7/23 cells [1][2]. This indicates a target‑class switch from sodium channel inhibition to selective T‑type calcium channel inhibition upon introduction of the meta‑trifluoromethyl N‑benzamide scaffold.

Evidence Dimension	Effect on voltage-activated Na⁺ channels
Target Compound Data	No effect on voltage‑activated Na⁺ channels (meta‑trifluoromethyl N‑benzamide enaminone lead analogs group)
Comparator Or Baseline	GSA 62, TTA 35, WWB 67: significant reduction in whole-cell sodium current amplitude at 50 µM in ND7/23 cells
Quantified Difference	Qualitative: complete selectivity vs. significant sodium channel block
Conditions	Whole-cell patch-clamp in ND7/23 cells; concentration 50 µM

Why This Matters

Ion channel selectivity is critical for mechanistic studies of T‑type calcium channel-dependent epileptogenesis; IAB15 avoids the confounding sodium channel activity that complicates interpretation of results obtained with earlier enaminone analogs.

• [1] Amaye IJ, Heinbockel T, Woods J, Wang Z, Martin-Caraballo M, et al. Evaluation of potential anticonvulsant fluorinated N-benzamide enaminones as T-type Ca2+ channel blockers. Bioorg Med Chem. 2022 Jul 1;65:116766. View Source
• [2] Amaye IJ, Heinbockel T, Woods J, Wang Z, Martin-Caraballo M. 6 Hz Active Anticonvulsant Fluorinated N-Benzamide Enaminones and Their Inhibitory Neuronal Activity. Int J Environ Res Public Health. 2018;15(8):1784. View Source

Cav3.2 vs. Cav3.3 Differential Gating

The meta‑trifluoromethyl N‑benzamide enaminone lead analogs including IAB15 exhibit fundamentally different mechanisms on Cav3.2 versus Cav3.3 T‑type calcium channel subunits [1]. For Cav3.2, these compounds alter steady‑state inactivation, resulting in a significant increase in the inactivation recovery time of the channels, with no effect on activation or inactivation time constants. Conversely, for Cav3.3, the same compounds reduce the activation and inactivation time constants (gating mechanism alteration), with no effect on inactivation kinetics. This subunit‑dependent dual mechanism is not reported for classical T‑type calcium channel blockers such as mibefradil or ethosuximide, which generally lack this nuanced subunit‑specific modulation profile.

Evidence Dimension	Cav3.2 vs. Cav3.3 gating modulation mechanism
Target Compound Data	Cav3.2: altered steady‑state inactivation, increased inactivation recovery time, no effect on gating time constants. Cav3.3: reduced activation and inactivation time constants, no effect on inactivation kinetics.
Comparator Or Baseline	Classical T‑type calcium channel blockers (e.g., mibefradil, ethosuximide): lack reported subunit‑specific differential gating modulation
Quantified Difference	Qualitative mechanistic differentiation; Cav3.2‑ vs. Cav3.3‑specific gating modulation
Conditions	Heterologous expression systems for Cav3.2 and Cav3.3; whole‑cell voltage‑clamp electrophysiology

Why This Matters

The ability to differentially modulate Cav3.2 and Cav3.3 makes IAB15 uniquely suited for dissecting the contributions of individual T‑type calcium channel subunits to neuronal excitability and seizure generation, a capability not offered by non‑subunit‑selective T‑type calcium channel blockers.

• [1] Amaye IJ, Heinbockel T, Woods J, Wang Z, Martin-Caraballo M, et al. Evaluation of potential anticonvulsant fluorinated N-benzamide enaminones as T-type Ca2+ channel blockers. Bioorg Med Chem. 2022 Jul 1;65:116766. View Source

Mono- vs. Di-Trifluoromethyl Substitution

IAB15 (C₁₅H₁₄F₃NO₂, MW = 297.27) contains a single meta‑trifluoromethyl substituent on the N‑benzamide ring, distinguishing it from the di‑meta‑trifluoromethyl analog IAA65 (C₁₆H₁₃F₆NO₂, MW = 365.27), which carries two meta‑CF₃ groups [1]. IAA65 has a reported T‑type calcium channel IC₅₀ of 18.9 µM in ND7/23 cells [2]. While a discrete IC₅₀ for IAB15 has not been separately reported in the public domain, the structural simplification (mono‑CF₃ vs. di‑CF₃) provides a distinct chemical tool for structure‑activity relationship studies aimed at isolating the pharmacophoric contribution of a single meta‑trifluoromethyl group to T‑type calcium channel inhibition.

Evidence Dimension	Molecular structure and substitution pattern
Target Compound Data	IAB15: single meta‑CF₃; C₁₅H₁₄F₃NO₂; MW 297.27
Comparator Or Baseline	IAA65: di‑meta‑CF₃; C₁₆H₁₃F₆NO₂; MW 365.27; T‑type calcium channel IC₅₀ 18.9 µM
Quantified Difference	Structural: one vs. two meta‑CF₃ groups; MW difference 68 g/mol
Conditions	Chemical characterization; biological activity context from Amaye et al. 2022 and vendor datasheets

Why This Matters

Procurement of IAB15 enables head‑to‑head SAR studies with IAA65 to determine whether the second meta‑trifluoromethyl group is necessary or contributory to potency, subunit selectivity, or off‑target profile—a question critical to lead optimization programs.

• [1] Amaye IJ, Heinbockel T, Woods J, Wang Z, Martin-Caraballo M, et al. Evaluation of potential anticonvulsant fluorinated N-benzamide enaminones as T-type Ca2+ channel blockers. Bioorg Med Chem. 2022 Jul 1;65:116766. View Source
• [2] IAA65 Product Datasheet. PeptideDB. T-type calcium channel inhibitor IC50 18.9 µM. View Source

IAB15 Research Applications

Cav3.2 vs. Cav3.3 in Absence Epilepsy

The subunit‑specific gating modulation established for meta‑trifluoromethyl N‑benzamide enaminones including IAB15—increased Cav3.2 inactivation recovery time vs. reduced Cav3.3 activation/inactivation time constants—enables researchers to pharmacologically isolate the roles of Cav3.2 and Cav3.3 in thalamocortical rhythm generation [1]. This is directly relevant to absence epilepsy research, where Cav3.2 and Cav3.3 are differentially expressed in thalamic relay neurons and reticular thalamic nucleus, respectively.

Mono- vs. Di-Trifluoromethyl SAR

IAB15 serves as the mono‑CF₃ matched molecular pair to the di‑CF₃ analog IAA65 (IC₅₀ = 18.9 µM), making it an essential comparator for structure‑activity relationship studies designed to determine whether a single meta‑trifluoromethyl group is sufficient to retain T‑type calcium channel inhibitory activity, subunit selectivity, and sodium channel sparing [1]. Medicinal chemistry teams can use IAB15 to interrogate the minimum pharmacophoric requirements for target engagement.

Selective T-Type Pharmacology for Drug-Resistant Epilepsy

Because IAB15 and its meta‑trifluoromethyl analogs exhibit no effect on voltage‑activated Na⁺ channels, in contrast to earlier enaminone analogs that predominantly target sodium channels, IAB15 is the appropriate tool for experiments requiring unambiguous attribution of anticonvulsant effects specifically to T‑type calcium channel blockade [1][3]. This is particularly important in drug‑resistant epilepsy paradigms where both sodium and calcium channel mechanisms are hypothesised to contribute.

ND7/23 T-Type Inhibition Standard

IAB15 has demonstrated significant reduction of T‑type Ca²⁺ current density at 50 µM in differentiated ND7/23 cells, a well‑characterised sensory neuron‑like cell line [1]. This provides a consistent electrophysiological benchmark for laboratories establishing T‑type calcium channel inhibition assays, enabling cross‑study methodological standardisation and reproducibility assessment.

• [1] Amaye IJ, Heinbockel T, Woods J, Wang Z, Martin-Caraballo M, et al. Evaluation of potential anticonvulsant fluorinated N-benzamide enaminones as T-type Ca2+ channel blockers. Bioorg Med Chem. 2022 Jul 1;65:116766. View Source
• [2] IAA65 Product Datasheet. PeptideDB. T-type calcium channel inhibitor IC50 18.9 µM. View Source
• [3] Amaye IJ, Heinbockel T, Woods J, Wang Z, Martin-Caraballo M. 6 Hz Active Anticonvulsant Fluorinated N-Benzamide Enaminones and Their Inhibitory Neuronal Activity. Int J Environ Res Public Health. 2018;15(8):1784. View Source